Cas no 899737-25-8 (2,4-dichloro-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylbenzamide)

• Product Name: 2,4-dichloro-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylbenzamide
• CAS No: 899737-25-8
• MF: C₁₉H₁₃Cl₂N₅O₂
• MW: 414.244821310043
• CID: 5486863
• PubChem ID: 16804170
• Update Time: 2025-06-27

2,4-dichloro-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• F2823-0383
• 2,4-dichloro-N-[1-(4-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]benzamide
• AKOS024470446
• 2,4-dichloro-N-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)benzamide
• 899737-25-8
• 2,4-dichloro-N-[1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]benzamide
• 2,4-dichloro-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylbenzamide

• Inchi： 1S/C19H13Cl2N5O2/c1-11-2-5-13(6-3-11)26-17-15(9-23-26)19(28)25(10-22-17)24-18(27)14-7-4-12(20)8-16(14)21/h2-10H,1H3,(H,24,27)
• InChI Key： JMYPMBWNWXWBSR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NN1C=NC2=C(C=NN2C2C=CC(C)=CC=2)C1=O)=O)Cl

Computed Properties

• Exact Mass: 413.0446301g/mol
• Monoisotopic Mass: 413.0446301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 79.6Ų

Additional information on 2,4-dichloro-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylbenzamide

Introduction to 2,4-dichloro-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylbenzamide (CAS No. 899737-25-8)

2,4-dichloro-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylbenzamide, identified by the CAS number 899737-25-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazolo[3,4-d]pyrimidine class, a heterocyclic scaffold known for its broad spectrum of biological activities. The presence of multiple functional groups, including chloro substituents and an amide linkage, contributes to its unique chemical properties and potential pharmacological effects.

The molecular structure of 2,4-dichloro-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylbenzamide encompasses a pyrazolo[3,4-d]pyrimidine core fused with a benzamide moiety. The pyrazolo[3,4-d]pyrimidine scaffold is particularly relevant in medicinal chemistry due to its demonstrated ability to interact with various biological targets. This class of compounds has been extensively studied for their potential applications in the treatment of cancers, inflammatory diseases, and infectious disorders. The benzamide group appended to the pyrazolo[3,4-d]pyrimidine ring introduces additional pharmacophoric features that can modulate receptor binding and enhance drug-like properties.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel derivatives of this class. The chloro substituents at the 2 and 4 positions of the pyrimidine ring are critical for optimizing binding affinity to biological targets. These substituents can engage in hydrogen bonding or π-stacking interactions with receptor sites, thereby enhancing the compound's efficacy. Furthermore, the N-1-(4-methylphenyl) group contributes to steric and electronic modulation, influencing the overall pharmacokinetic profile of the molecule.

In vitro studies have revealed that derivatives of 2,4-dichloro-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylbenzamide exhibit promising activity against several key enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that this compound may inhibit kinases associated with tumor proliferation and survival. The pyrazolo[3,4-d]pyrimidine core is known to interact with ATP-binding pockets of kinases, making it a viable candidate for developing kinase inhibitors. Additionally, the benzamide moiety can serve as a hinge-binding element in protein-protein interactions.

The synthesis of 2,4-dichloro-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylbenzamide involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic steps include condensation reactions to form the pyrazolo[3,4-d]pyrimidine ring system followed by functionalization at the 2 and 4 positions with chloro groups. Subsequent introduction of the benzamide group via amide bond formation completes the molecular architecture. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to improve yield and purity.

The pharmacological profile of this compound is further enhanced by its solubility and metabolic stability. The presence of polar functional groups like amides increases water solubility, which is crucial for oral bioavailability. Meanwhile，the electron-withdrawing nature of chloro substituents helps stabilize reactive intermediates during metabolic processes，reducing susceptibility to degradation by enzymatic pathways. These properties make 2,4-dichloro-N-1-(4-methylphenyl)-4-oxo-1H-,